Cas no 2413876-78-3 (tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413876-78-3
• MF: C₁₂H₁₅N₃O₃S₂
• MW: 313.395799875259
• CID: 6449852
• PubChem ID: 165994491
• Update Time: 2025-06-10

tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-78-3
• EN300-26666428
• tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C12H15N3O3S2/c1-12(2,3)18-11(16)15(7-8-5-4-6-17-8)9-13-14-10(19)20-9/h4-6H,7H2,1-3H3,(H,14,19)
• InChI Key： MWKYDRWIDLSJBH-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)CC1=CC=CO1)=S

Computed Properties

• Exact Mass: 313.05548370g/mol
• Monoisotopic Mass: 313.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, identified by the CAS number 2413876783, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group, a furan moiety, and a thiadiazole ring. The presence of these functional groups contributes to its versatile reactivity and makes it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. The 5-sulfanyl-1,3,4-thiadiazol-2-yl group in this compound has been shown to exhibit significant antioxidant and anti-inflammatory properties. Researchers have explored its potential in treating chronic diseases such as arthritis and cardiovascular disorders. Additionally, the furan ring in the molecule enhances its ability to interact with biological targets, making it a promising candidate for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques. The incorporation of the furan moiety and the thiadiazole ring requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of applications, this compound has shown potential in agrochemicals. Its ability to inhibit plant pathogens has been tested in several agricultural settings. Field trials have demonstrated its effectiveness in controlling fungal infections without adverse effects on crop growth. This makes it a valuable addition to sustainable farming practices.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and toxicity profiles. Initial findings suggest that it has low toxicity to non-target organisms, which aligns with global efforts to develop eco-friendly chemical products.

In conclusion, the compound tert-butyl N-[(furan-2-yl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate represents a cutting-edge development in organic chemistry. Its unique structure, combined with recent research findings, positions it as a key player in both pharmaceutical and agricultural sectors. Continued exploration into its properties will undoubtedly unlock new opportunities for its application in diverse fields.